Cas no 759-73-9 (N-Nitroso-N-ethyl Urea, Contains 40% water, 1.8 % AcOH)

• Product Name: N-Nitroso-N-ethyl Urea, Contains 40% water, 1.8 % AcOH
• CAS No: 759-73-9
• MF: C₃H₇N₃O₂
• MW: 117.106580018997
• MDL: MFCD00053635
• CID: 563647
• PubChem ID: 12967
• Update Time: 2025-04-19

N-Nitroso-N-ethyl Urea, Contains 40% water, 1.8 % AcOH Chemical and Physical Properties

Names and Identifiers

• Urea,N-ethyl-N-nitroso-
• 1-ethyl-1-nitrosourea
• N-Nitroso-N-ethyl Ur
• N-NITROSO-N-ETHYLUREA
• Ethyl nitrosourea
• N-Ethylnitrosourea
• N-Ethyl-N-nitroso-urea
• Nitrosoethylurea
• Urea,1-ethyl-1-nitroso
• Urea,N-ethyl-N-nitroso
• ENU
• N-Ethyl-N-nitrosourea
• NSC 45403
• N-Nitroso-N-ethyl Urea, Contains 40per cent water, 1.8 per cent AcOH
• N-ETHYL-N-NITROSOUREA [IARC]
• RCRA waste number U176
• Tox21_302749
• N-Ethyl-N-nitroso carbamide
• NCGC00256468-01
• 1-Ethyl-1-nitrosomocovina [Czech]
• N-Nitroso-N-ethylurea, Bulk package
• NSC-45403
• 3-04-00-00233 (Beilstein Handbook Reference)
• NCGC00090828-01
• C19178
• CCRIS 302
• RCRA waste no. U176
• P8M1T4190R
• WLN: ZVN2&NO
• Z1198149309
• Urea, N-ethyl-N-nitroso-
• N-Nitroso-N-ethyl Urea, Contains 40% water, 1.8 % AcOH
• Aethylnitroso-harnstoff [German]
• 1-ethyl-1-nitroso-urea
• Q287629
• 1-(Aminocarbonyl)-1-ethyl-2-oxohydrazine
• ETHYL-1-NITROSOUREA, 1-
• Tox21_202151
• Aethylnitroso-harnstoff
• HSDB 5111
• EN300-206286
• SCHEMBL77485
• N-ETHYL-N-NITROSOUREA [MI]
• N-Nitrosoethylurea
• 1-Ethyl-1-nitrosomocovina
• Urea, 1-ethyl-1-nitroso-
• NE-Urea
• Ethylnitrosourea
• CHEBI:23995
• FUSGACRLAFQQRL-UHFFFAOYSA-N
• N-Nitroso-N-ethylurea, ISOPAC(R)
• ANH [German]
• 1-(Aminocarbonyl)-1-ethyl-2-oxohydrazine #
• UNII-P8M1T4190R
• NCGC00090828-02
• NSC45403
• DTXCID20593
• Aenh
• CAS-759-73-9
• Carbamide, N-ethyl-N-nitroso-
• EINECS 212-072-2
• FT-0607735
• 759-73-9
• NS00022760
• AKOS006274354
• N-Ethyl-N-nitosourea
• NCGC00259700-01
• CHEMBL167667
• BRN 1761174
• N-NITROSO-N-ETHYLUREA [HSDB]
• DTXSID8020593
• AENH [German]
• DB-221694
• G29190

• MDL： MFCD00053635
• Inchi： 1S/C3H7N3O2/c1-2-6(5-8)3(4)7/h2H2,1H3,(H2,4,7)
• InChI Key： FUSGACRLAFQQRL-UHFFFAOYSA-N
• SMILES： O=C(N)N(CC)N=O

Computed Properties

• Exact Mass: 117.05400
• Monoisotopic Mass: 117.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.35
• Melting Point: 103-104 ºC (dec.)
• Boiling Point: 182 ºC
• Flash Point: 64 ºC
• Refractive Index: 1.4900 (estimate)
• Stability/Shelf Life: Unstable at RT, Contains approximately 40% Water, 2.0% Acetic Acid to stabilize
• PSA: 75.76000
• LogP: 0.76870

N-Nitroso-N-ethyl Urea, Contains 40% water, 1.8 % AcOH Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H332-H350-H360
• Warning Statement： P201-P280-P301 + P310-P308 + P313
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 45-46-61-20/21/22
• Safety Instruction： 53-22-36/37/39-45
• RTECS：YT3150000
• Hazardous Material Identification：
• Risk Phrases：R45; R46; R61; R20/21/22
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 i.v. in rats: 240 mg/kg (Druckrey)
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents